Cas no 62345-03-3 (Thiocyanic acid, 4-amino-9,10-dihydro-9,10-dioxo-1-anthracenyl ester)

• Product name: Thiocyanic acid, 4-amino-9,10-dihydro-9,10-dioxo-1-anthracenyl ester
• CAS No: 62345-03-3
• MF: C₁₅H₈N₂O₂S
• MW: 280.301221847534
• CID: 448679
• PubChem ID: 12317190

Thiocyanic acid, 4-amino-9,10-dihydro-9,10-dioxo-1-anthracenyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, 4-amino-9,10-dihydro-9,10-dioxo-1-anthracenyl ester
• (4-amino-9,10-dioxoanthracen-1-yl) thiocyanate
• 62345-03-3
• DTXSID70487824

• Inchi： InChI=1S/C15H8N2O2S/c16-7-20-11-6-5-10(17)12-13(11)15(19)9-4-2-1-3-8(9)14(12)18/h1-6H,17H2
• InChI Key： ICWLZGFVEHGALJ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C3=C(C=CC(=C3C2=O)SC#N)N

Computed Properties

• Exact Mass: 280.03074
• Monoisotopic Mass: 280.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 83.95